Cas no 294853-09-1 ((5-tert-Butyl-2-methoxyphenyl)acetic acid)

• Product name: (5-tert-Butyl-2-methoxyphenyl)acetic acid
• CAS No: 294853-09-1
• MF: C₁₃H₁₈O₃
• MW: 222.28
• CID: 3111746
• PubChem ID: 4315795

(5-tert-Butyl-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-tert-Butyl-2-methoxyphenyl)acetic acid
• 294853-09-1
• BS-32228
• BBL021888
• STK894605
• 2-(5-(tert-Butyl)-2-methoxyphenyl)acetic acid
• (5-tert-butyl-2-methoxyphenyl)acetic acid
• 2-(5-(tert-Butyl)-2-methoxyphenyl)aceticacid
• SCHEMBL5733271
• AKOS005144416
• 2-(5-Tert-butyl-2-methoxy-phenyl)acetic acid
• 2-(5-tert-butyl-2-methoxyphenyl)acetic acid

• Inchi： InChI=1S/C13H18O3/c1-13(2,3)10-5-6-11(16-4)9(7-10)8-12(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： DFEVDBGKOHNKHI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 222.125594432Da
• Monoisotopic Mass: 222.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on (5-tert-Butyl-2-methoxyphenyl)acetic acid

Comprehensive Guide to (5-tert-Butyl-2-methoxyphenyl)acetic acid (CAS No. 294853-09-1): Properties, Applications, and Market Insights

(5-tert-Butyl-2-methoxyphenyl)acetic acid (CAS No. 294853-09-1) is a specialized organic compound with growing significance in pharmaceutical and chemical research. This tert-butyl-substituted acetic acid derivative features a unique molecular structure, combining a methoxy group and a bulky tert-butyl group on the phenyl ring. Its chemical formula is C13H18O3, and it typically appears as a white to off-white crystalline powder under standard conditions. Researchers value this compound for its versatile reactivity, particularly in drug intermediate synthesis and fine chemical production.

The physical properties of (5-tert-Butyl-2-methoxyphenyl)acetic acid make it particularly useful in laboratory settings. It demonstrates moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while showing limited solubility in water. The compound's melting point typically ranges between 120-125°C, and it exhibits good stability under normal storage conditions. These characteristics contribute to its handling safety and make it a practical choice for various chemical transformations.

In pharmaceutical applications, 294853-09-1 serves as a valuable building block for more complex molecules. Its structural features allow for diverse chemical modifications, making it particularly useful in developing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The methoxyphenyl acetic acid moiety is known to contribute to biological activity in certain drug classes, while the tert-butyl group can influence the compound's pharmacokinetic properties. Recent studies have explored its potential in creating novel anti-inflammatory compounds and central nervous system agents.

The synthetic chemistry applications of (5-tert-Butyl-2-methoxyphenyl)acetic acid extend beyond pharmaceuticals. It finds use as a precursor in specialty chemical synthesis, particularly for creating liquid crystal materials and advanced polymer additives. The compound's aromatic structure and functional groups make it suitable for polymer modification and as a component in high-performance materials. Researchers are investigating its potential in developing new organic electronic materials due to its interesting electronic properties.

Market demand for 294853-09-1 has shown steady growth, particularly from the pharmaceutical intermediates sector and research institutions. The global market for fine chemicals and specialty intermediates continues to expand, driven by increasing R&D investment in drug discovery and material science. Current price trends for this compound reflect its specialized nature and the technical requirements for its production. Suppliers typically offer it in quantities ranging from gram-scale for research purposes to kilogram quantities for industrial applications.

From a safety perspective, (5-tert-Butyl-2-methoxyphenyl)acetic acid requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling. The compound should be stored in a cool, dry place away from strong oxidizers. Material Safety Data Sheets (MSDS) provide comprehensive handling guidelines for this chemical, emphasizing the importance of proper ventilation in work areas.

The synthetic routes to 294853-09-1 typically involve Friedel-Crafts alkylation followed by side-chain oxidation or ester hydrolysis. Recent advancements in green chemistry have explored more sustainable production methods, including catalytic processes with reduced environmental impact. These developments align with growing industry emphasis on sustainable chemical manufacturing and green synthesis principles.

Analytical characterization of (5-tert-Butyl-2-methoxyphenyl)acetic acid typically employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for many applications, particularly in pharmaceutical contexts where impurity profiles must meet stringent regulatory standards. Quality control protocols often specify minimum purity levels of 97-98% for research-grade material and higher for GMP applications.

Looking ahead, research interest in 294853-09-1 continues to grow, particularly in exploring its potential as a versatile synthon for drug discovery. The compound's structural features make it attractive for developing targeted therapeutics and specialty chemicals. As synthetic methodologies advance and analytical techniques become more sophisticated, new applications for this multifunctional intermediate are likely to emerge across various scientific disciplines.

For researchers and manufacturers working with (5-tert-Butyl-2-methoxyphenyl)acetic acid, staying informed about regulatory updates and process innovations remains essential. The compound's unique properties and growing application spectrum position it as an important material in contemporary chemical research and industrial chemistry. As demand for specialized organic intermediates increases, compounds like 294853-09-1 will continue to play significant roles in scientific advancement and technological development.